Cas no 53219-58-2 (1(2H)-Azocinamine, hexahydro-)

• Product Name: 1(2H)-Azocinamine, hexahydro-
• CAS No: 53219-58-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 357772
• PubChem ID: 12931574
• Update Time: 2025-04-19

1(2H)-Azocinamine, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azocinamine, hexahydro-
• azocan-1-amine
• SCHEMBL2253570
• DTXSID90513275
• 53219-58-2
• AKOS018597856

• Inchi： 1S/C7H16N2/c8-9-6-4-2-1-3-5-7-9/h1-8H2
• InChI Key： YPOSHCOUCWHTEM-UHFFFAOYSA-N
• SMILES： N1(CCCCCCC1)N

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 65.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26